Cas no 111189-33-4 (benzo[pqr]indeno[1,2,3-ij]tetraphene)

benzo[pqr]indeno[1,2,3-ij]tetraphene structure
111189-33-4 structure
Product Name:benzo[pqr]indeno[1,2,3-ij]tetraphene
CAS No:111189-33-4
MF:C26H14
MW:326.38936662674
CID:1196807
PubChem ID:183178
Update Time:2025-04-20

benzo[pqr]indeno[1,2,3-ij]tetraphene Chemical and Physical Properties

Names and Identifiers

    • benzo[pqr]indeno[1,2,3-ij]tetraphene
    • Benz(def)indeno(1,2,3-hi)chrysene
    • benz[def]indeno[1,2,3hi]chrysene
    • DTXSID60149520
    • 111189-33-4
    • Inchi: 1S/C26H14/c1-2-8-18-17(7-1)19-9-4-10-20-21-13-11-15-5-3-6-16-12-14-22(25(21)23(15)16)26(18)24(19)20/h1-14H
    • InChI Key: UEKNZIHLUVKZBV-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C3=CC=CC(=C4C=CC5=CC=CC6=CC=C1C4=C65)C=23

Computed Properties

  • Exact Mass: 326.10962
  • Monoisotopic Mass: 326.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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